Cas no 2034331-54-7 (N-(2-{1-methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide)

• Product Name: N-(2-{1-methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide
• CAS No: 2034331-54-7
• MF: C₂₁H₂₀N₄O₂
• MW: 360.409104347229
• CID: 5467596
• Update Time: 2025-07-15

N-(2-{1-methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)-4-(1H-pyrrol-1-yl)benzamide
• N-[2-(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)ethyl]-4-pyrrol-1-ylbenzamide
• N-(2-{1-methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide

• Inchi： 1S/C21H20N4O2/c1-23-13-8-16-9-14-25(21(27)19(16)23)15-10-22-20(26)17-4-6-18(7-5-17)24-11-2-3-12-24/h2-9,11-14H,10,15H2,1H3,(H,22,26)
• InChI Key： NEMVDPLSFHHZFY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN2C)C=CN1CCNC(C1C=CC(=CC=1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 360.15862589 g/mol
• Monoisotopic Mass: 360.15862589 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 360.4
• XLogP3: 2
• Topological Polar Surface Area: 59.3

Additional information on N-(2-{1-methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide

Comprehensive Overview of N-(2-{1-methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide (CAS No. 2034331-54-7)

The compound N-(2-{1-methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide, identified by its CAS No. 2034331-54-7, represents a significant advancement in the field of medicinal chemistry. This molecule, with its intricate structure and unique functional groups, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its pyrrolo[2,3-c]pyridine core, which is known for its bioactivity and versatility in pharmaceutical design.

One of the most searched questions in the scientific community revolves around the synthetic pathways and mechanisms of action of such complex molecules. The N-(2-{1-methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide is no exception. Its synthesis often involves multi-step reactions, including amide coupling and pyrrole functionalization, which are critical for achieving high yields and purity. These processes are frequently discussed in forums and research papers, highlighting the compound's relevance in modern organic chemistry.

Another hot topic is the biological activity of 2034331-54-7. Preliminary studies suggest that this compound may interact with specific enzyme targets or receptor proteins, making it a candidate for further pharmacological evaluation. The 1H-pyrrol-1-yl moiety, in particular, is often associated with enhanced binding affinity and selectivity, which are crucial for drug efficacy. This has led to increased interest in its potential therapeutic applications, especially in areas like oncology and neurology.

From an SEO perspective, keywords such as "pyrrolo[2,3-c]pyridine derivatives," "benzamide synthesis," and "CAS 2034331-54-7 applications" are frequently searched by professionals and enthusiasts alike. These terms reflect the growing curiosity about the compound's properties and uses. Additionally, discussions on structure-activity relationships (SAR) and molecular docking studies are gaining traction, as they provide insights into how subtle structural changes can impact biological activity.

The N-(2-{1-methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide also stands out due to its potential in personalized medicine. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict its interactions and optimize its design. This aligns with the broader trend of integrating machine learning and cheminformatics into pharmaceutical research, a topic that dominates many scientific conferences and publications.

In conclusion, CAS No. 2034331-54-7 is a compound of significant interest due to its complex structure and promising biological properties. Its study not only advances our understanding of heterocyclic chemistry but also opens new avenues for therapeutic innovation. As research continues, this molecule is likely to remain a focal point in discussions about drug development and medicinal chemistry.